N-(3-aminopropyl)pyridine-2-carboxamide

• IUPAC Name: N-(3-aminopropyl)pyridine-2-carboxamide
• InChI: InChI=1S/C9H13N3O/c10-5-3-7-12-9(13)8-4-1-2-6-11-8/h1-2,4,6H,3,5,7,10H2,(H,12,13)
• InChI Key: PNAOGJLKKQKQDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NCCCN
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• CAS No.: 799250-34-3

Description

N-(3-aminopropyl)pyridine-2-carboxamide, also known as NAPC, is an organic compound used as a reagent in various chemical reactions and as a building block in the synthesis of other molecules. It is a versatile compound with potential applications in scientific research, drug design, and industrial processes.

Scientific Research Applications

Crystal Engineering and Pharmaceutical Cocrystals

N-(3-aminopropyl)pyridine-2-carboxamide has been utilized in crystal engineering, particularly involving carboxamide-pyridine N-oxide heterosynthons. These heterosynthons, formed through N-H...O- hydrogen bonding and C-H...O interaction, are instrumental in assembling isonicotinamide N-oxide in a triple helix architecture. This innovative approach has also been exploited in the synthesis of cocrystals for barbiturate drugs, demonstrating the compound's potential in pharmaceutical applications (Reddy, Babu, & Nangia, 2006).

Computational Chemistry and Non-Linear Optical Properties

In the realm of computational chemistry, this compound derivatives have been synthesized and characterized through various techniques, including FT-IR, NMR, and X-ray diffraction. These compounds have been scrutinized for their non-linear optical (NLO) properties and molecular docking analyses, revealing notable interactions in the colchicine binding site of tubulin. Such interactions may contribute to the inhibition of tubulin polymerization and anticancer activity (Jayarajan, Satheeshkumar, Kottha, Subbaramanian, Sayın, & Vasuki, 2019).

Antiproliferative Activity in Medicinal Chemistry

The antiproliferative activities of this compound derivatives, particularly 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, have been explored. These compounds have shown activity against the phospholipase C enzyme, a target in cancer therapeutics. The study highlights the importance of specific functional group modifications to maintain or enhance biological activity, contributing significantly to the field of medicinal chemistry (van Rensburg, Leung, Haverkate, Eurtivong, Pilkington, Reynisson, & Barker, 2017).

Coordination Chemistry and Metal Complexes

The compound has been used to prepare deprotonated and non-deprotonated chelates with various metals, including Co(II), Ni(II), Cu(II), and Pd(II). These studies provide insights into the structural types and nature of bonding in these complexes, contributing to the understanding of coordination chemistry and the behavior of amide groups in metal coordination (Kabanos & Tsangaris, 1984).